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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals to troubleshoot and resolve issues related to uneven dyeing

with Disperse Red 153.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Red 153 and what are its general properties?

Disperse Red 153, with C.I. Name Disperse Red 153 and CAS Registry Number 78564-87-1,

is a single azo disperse dye.[1] It appears as a deep red powder and is soluble in acetone,

chloroform, and DMF.[1] This dye is primarily used for dyeing hydrophobic synthetic fibers such

as polyester, acetate, and polyamide, and is also suitable for printing on polyester microfiber.[1]

It is classified as a medium-temperature dye with good dyeing performance and fastness

properties.[2]

Q2: What are the primary causes of uneven dyeing with Disperse Red 153 on polyester?

Uneven dyeing with Disperse Red 153 on polyester can arise from several factors:

Improper Dye Dispersion: Agglomeration of dye particles in the dyebath can lead to color

spots and unevenness.[3] This can be a result of poor dye quality, insufficient dispersing

agent, or adverse dyeing conditions.
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Incorrect Temperature Control: A rapid or inconsistent temperature rise during the critical

dyeing phase can cause the dye to rush onto the fiber surface, resulting in poor leveling.

Inadequate pH Control: Disperse dyes, including Disperse Red 153, are most stable in a

weakly acidic dyebath (pH 4.5-5.5). Significant deviations can affect the dye's stability and

uptake rate.

Poor Fabric Preparation: Residual oils, sizing agents, or other impurities on the polyester

fabric can hinder uniform dye penetration.

Inappropriate Auxiliary Selection: The choice and concentration of dispersing and leveling

agents are crucial for achieving level dyeing.

Oligomer Formation: During high-temperature dyeing, low molecular weight polymers

(oligomers) can migrate from the polyester fiber to the surface, causing undyed dusty

deposits and affecting dye uptake.

Troubleshooting Guide
This guide addresses common issues encountered during dyeing with Disperse Red 153 and

provides potential solutions.
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Problem Potential Cause Recommended Solution

Specks or Color Spots

Poor dye dispersion, dye

agglomeration, or water

hardness.

- Ensure proper dye dispersion

by making a paste with a

dispersing agent and warm

water before adding to the

dyebath. - Use a high-quality,

high-temperature dispersing

agent. - Use demineralized

water or add a sequestering

agent to counteract water

hardness.

Streaky or Patchy Dyeing

Poor dye migration and

leveling due to rapid

temperature rise.

- Employ a slower rate of

temperature rise, especially

between 80°C and 130°C

(e.g., 1-2°C per minute). - Add

or increase the concentration

of a high-temperature leveling

agent to promote even dye

distribution. - Ensure adequate

agitation and circulation of the

dyebath.

Shade Inconsistency (Batch-

to-Batch)

Variations in dyeing

parameters.

- Strictly control all dyeing

parameters: liquor ratio,

temperature profile, pH, and

time. - Ensure the polyester

substrate is from the same

batch and has undergone

consistent pre-treatment.

Light or Pale Shade Insufficient dye uptake. - Verify that the dyeing

temperature reached and was

held at the recommended level

(typically 130°C for high-

temperature method). - Check

and maintain the dyebath pH

within the optimal acidic range

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(4.5-5.5). - Ensure the correct

amount of dye was used for

the weight of the fabric.

Poor Wash Fastness or Color

Bleeding

Improper after-treatment

(reduction clearing).

- Perform a thorough reduction

clearing after dyeing to remove

unfixed surface dye. - Ensure

adequate rinsing after

reduction clearing to remove

all residual chemicals.

White/Gray Powdery Deposits

on Fabric

Oligomer precipitation on the

fabric surface.

- Use an anti-oligomer

dispersing agent during the

dyeing process. - Drain the

dyebath at a high temperature

(around 120-130°C) to prevent

oligomer crystallization. -

Perform an alkaline reduction

clearing after dyeing to help

remove oligomers.

Key Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester with
Disperse Red 153
This protocol provides a general procedure. Optimal concentrations of auxiliaries and the

temperature profile may need to be adjusted based on the specific equipment and substrate.

Fabric Preparation: Thoroughly scour the polyester fabric to remove any impurities, such as

oils and sizing agents. Rinse well and dry.

Dyebath Preparation:

Set the liquor ratio (e.g., 10:1 to 20:1).

Add a high-temperature dispersing agent (e.g., 0.5 - 1.0 g/L).
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Add a high-temperature leveling agent (e.g., 0.5 - 1.0 g/L).

Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.

Dye Dispersion:

Separately, create a smooth paste of the required amount of Disperse Red 153 with a

small amount of warm water and dispersing agent.

Gradually add more warm water to the paste to form a fine dispersion.

Dyeing Cycle:

Add the prepared dye dispersion to the dyebath.

Introduce the polyester fabric into the dyebath at approximately 60°C.

Raise the temperature to 130°C at a controlled rate of 1-2°C per minute.

Hold the temperature at 130°C for 30-60 minutes, depending on the desired shade depth.

Cool the dyebath down to 70°C.

Rinsing: Remove the fabric and rinse thoroughly with warm and then cold water.

Reduction Clearing Process
This after-treatment is crucial for removing unfixed dye from the fiber surface and improving

wash fastness.

Prepare a fresh bath with:

Caustic Soda (Sodium Hydroxide): 2 g/L

Sodium Hydrosulfite: 2 g/L

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.

Rinse the fabric thoroughly with hot water, followed by cold water.
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Neutralize the fabric with a dilute solution of acetic acid.

Perform a final cold water rinse.

Visualizations

1. Preparation

2. Dyeing Cycle

3. Post-Treatment

Fabric Scouring & Rinsing

High-Temperature Dyeing
(130°C, 30-60 min)

Dyebath Preparation
(Water, Auxiliaries, pH Adjustment) Disperse Red 153 Dispersion

Initial Rinsing

Reduction Clearing
(NaOH, Na2S2O4)

Post-Clearing Rinse

Neutralization (Acetic Acid)

Final Rinse & Drying
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Click to download full resolution via product page

Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 153.

Potential Causes

Corrective Actions

Uneven Dyeing Observed

Improper Dye Dispersion Incorrect Temperature Profile Incorrect pH Poor Fabric Preparation Oligomer Formation

Review Dispersion Procedure
Use Quality Dispersing Agent

Control Heating Rate (1-2°C/min)
Ensure Proper Hold Time Verify & Adjust pH to 4.5-5.5 Ensure Thorough Scouring Use Anti-Oligomer Agent

High-Temp Drain

Click to download full resolution via product page

Caption: Troubleshooting logic for uneven dyeing with Disperse Red 153.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1592451#troubleshooting-uneven-dyeing-with-
disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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